Cas no 100700-28-5 (Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester)

Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester structure
100700-28-5 structure
Product Name:Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester
CAS No:100700-28-5
MF:C5H9FO2S
MW:152.187164068222
CID:193911
PubChem ID:57975
Update Time:2025-04-19

Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester
    • S-methyl 4-fluoro-2-hydroxybutanethioate
    • TL 1427
    • Butyric acid, gamma-fluoro-beta-hydroxy-, thiol-, methyl ester
    • BUTYRIC ACID, 4-FLUORO-2-HYDROXYTHIO-, S-METHYL ESTER
    • DTXSID40905686
    • 100700-28-5
    • Inchi: 1S/C5H9FO2S/c1-9-5(8)4(7)2-3-6/h4,7H,2-3H2,1H3
    • InChI Key: ASPNJYUDYUKRDH-UHFFFAOYSA-N
    • SMILES: S(C)C(C(CCF)O)=O

Computed Properties

  • Exact Mass: 152.03077
  • Monoisotopic Mass: 152.03072886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3

Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester Security Information

  • Safety Term:− and SOx. See also ESTERS."> Poison by inhalation. When heated to decomposition it emits toxic fumes of F− and SOx. See also ESTERS.
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